Cas no 1342633-96-8 (1,2,5-Trimethylcyclohexan-1-amine)

• Product Name: 1,2,5-Trimethylcyclohexan-1-amine
• CAS No: 1342633-96-8
• MF: C₉H₁₉N
• MW: 141.2538626194
• MDL: MFCD20409064
• CID: 5613768
• PubChem ID: 64763180
• Update Time: 2025-06-11

1,2,5-Trimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21440748
• 1,2,5-trimethylcyclohexan-1-amine
• EN300-330248
• AKOS014091182
• 1342633-96-8
• Cyclohexanamine, 1,2,5-trimethyl-
• 1,2,5-Trimethylcyclohexan-1-amine

• MDL： MFCD20409064
• Inchi： 1S/C9H19N/c1-7-4-5-8(2)9(3,10)6-7/h7-8H,4-6,10H2,1-3H3
• InChI Key： YUSAQMKNROQUKK-UHFFFAOYSA-N
• SMILES： NC1(C)CC(C)CCC1C

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.819±0.06 g/cm3(Predicted)
• Boiling Point: 172.1±8.0 °C(Predicted)
• pka: 11.15±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 1,2,5-Trimethylcyclohexan-1-amine

Comprehensive Overview of 1,2,5-Trimethylcyclohexan-1-amine (CAS No. 1342633-96-8)

1,2,5-Trimethylcyclohexan-1-amine (CAS No. 1342633-96-8) is a specialized organic compound belonging to the class of cyclohexylamine derivatives. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for high-performance chemical intermediates, researchers and industries are exploring its synthesis, reactivity, and functional versatility.

The molecular structure of 1,2,5-Trimethylcyclohexan-1-amine features a cyclohexane ring substituted with three methyl groups at positions 1, 2, and 5, along with an amine functional group at the 1-position. This configuration imparts distinct steric and electronic characteristics, making it a valuable building block for asymmetric synthesis and catalysis. Recent studies highlight its role in the development of chiral auxiliaries and ligands for transition-metal-catalyzed reactions, aligning with the growing trend toward sustainable and efficient synthetic methodologies.

In the context of green chemistry, 1,2,5-Trimethylcyclohexan-1-amine has been investigated as a potential precursor for biodegradable polymers and eco-friendly surfactants. Its amine functionality allows for facile modification, enabling the creation of derivatives with tailored properties for specific applications. For instance, its incorporation into ionic liquids has shown promise in enhancing solubility and stability in various chemical processes, addressing key challenges in industrial-scale production.

The compound's relevance extends to the pharmaceutical industry, where it serves as a key intermediate in the synthesis of bioactive molecules. Its structural motif is found in several drug candidates targeting neurological and metabolic disorders, reflecting the broader shift toward precision medicine. Researchers are particularly interested in its potential to improve drug delivery systems and bioavailability, topics frequently searched by professionals in the field.

From a commercial perspective, 1,2,5-Trimethylcyclohexan-1-amine is gaining traction due to its scalability and compatibility with modern flow chemistry techniques. Manufacturers are optimizing its production to meet the demands of high-value chemical markets, while adhering to stringent regulatory standards. Analytical methods such as HPLC and GC-MS are routinely employed to ensure purity and consistency, critical factors for end-users in research and development.

In summary, 1,2,5-Trimethylcyclohexan-1-amine (CAS No. 1342633-96-8) represents a versatile and increasingly important compound in modern chemistry. Its applications span multiple industries, driven by advancements in synthetic methodology and a growing emphasis on sustainable practices. As research continues to uncover new uses, this compound is poised to play a pivotal role in shaping the future of specialty chemicals and innovative materials.